Tert-butyl 1-(aminomethyl)-4-carbamoylspiro[2-oxabicyclo[2.1.1]hexane-3,4'-piperidine]-1'-carboxylate;hydrochloride

• IUPAC Name: tert-butyl 1-(aminomethyl)-4-carbamoylspiro[2-oxabicyclo[2.1.1]hexane-3,4'-piperidine]-1'-carboxylate;hydrochloride
• InChI: InChI=1S/C16H27N3O4.ClH/c1-13(2,3)22-12(21)19-6-4-16(5-7-19)15(11(18)20)8-14(9-15,10-17)23-16;/h4-10,17H2,1-3H3,(H2,18,20);1H
• InChI Key: FYDBIDIQULKKMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C3(CC(C3)(O2)CN)C(=O)N.Cl
• Molecular Formula: C16H28ClN3O4
• Molecular Weight: 361.9 g/mol
• CAS No.: 2344680-98-2

Description

Tert-butyl 1-(aminomethyl)-4-carbamoylspiro[2-oxabicyclo[2.1.1]hexane-3,4'-piperidine]-1'-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C16H28ClN3O4 and its molecular weight is 361.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Piperidine Derivatives

Tert-butyl 1-(aminomethyl)-4-carbamoylspiro[2-oxabicyclo[2.1.1]hexane-3,4'-piperidine]-1'-carboxylate;hydrochloride, due to its complex structure, has been a subject of synthesis and structural analysis. For example, Moskalenko and Boev (2014) described the synthesis of tert-butyl 3-{[tert-butyl(dimethyl)silyl]alkyl}-4-oxopiperidine-1-carboxylates, which under specific conditions, undergo cyclization into cis-isomers of N-Boc piperidine derivatives fused with oxygen heterocycles. These derivatives at treatment with anhydrous HCl form hydrochlorides of stereochemically homogeneous N-unsubstituted fused bicyclic systems, indicating the compound's potential in creating structurally diverse molecular architectures (Moskalenko & Boev, 2014).

Crystallographic Studies

The structural elucidation of compounds related to this compound has been achieved through crystallographic studies. Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, and determined its structure using single crystal X-ray diffraction. The analysis revealed the compound's bicyclo[2.2.2]octane structure, including a lactone moiety and a piperidine ring (Moriguchi et al., 2014).

Synthetic Applications

The compound and its derivatives find utility in the synthesis of various biologically active compounds. For instance, the synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in the synthesis of crizotinib, illustrates the compound's relevance in drug development processes (Kong et al., 2016).